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Compound of Interest

Compound Name: Athidathion

Cat. No.: B1665306

A Technical Guide to the Chemical Properties and Structure of Athidathion

This guide provides a comprehensive overview of the chemical and structural properties of
Athidathion, an organophosphate insecticide. The information is intended for researchers,
scientists, and professionals in drug development and related fields.

Chemical Identity and Properties

Athidathion is recognized as an organophosphate insecticide. Its key identifiers and
physicochemical properties are summarized in the table below, offering a snapshot of its
fundamental chemical characteristics.

Table 1: Chemical and Physical Properties of Athidathion
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Property Value Reference(s)
0,0-diethyl S-[(5-methoxy-2-

IUPAC Name 0x0-1,3,4-thiadiazol-3(2H)- [1]
yl)methyl] phosphorodithioate

Synonyms GS-13006, G-13006, Ai3- e
27707

CAS Number 19691-80-6 [11[2]

Molecular Formula C8H15N204PS3

Molecular Weight 330.38 g/mol

Appearance White to off-white powder

Melting Point 43-44 °C

Boiling Point 376.4 °C at 760 mmHg

Density 1.49 g/cm3

Vapor Pressure

7.25 x 10~ mmHg at 25°C

Solubility

Slightly soluble in Chloroform
and DMSO

pKa (Predicted)

-4.17 £ 0.40

Chemical Structure

The structural identity of a chemical compound is crucial for understanding its reactivity and

interaction with biological systems. Standardized notations provide a concise and unambiguous

representation of Athidathion's molecular structure.

Table 2: Structural Identifiers for Athidathion
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Identifier String Reference(s)

CCOP(=S)
(OCC)SCN1C(=0)SC(=N1)OC

SMILES

INChI=1S/C8H15N204PS3/c1-
4-13-15(16,14-5-2)17-6-10-

InChl
8(11)18-7(9-10)12-3/h4-6H2,1-
3H3
QAOFKYGUSMPWNY-
InChlKey

UHFFFAOYSA-N

Mechanism of Action: Acetylcholinesterase
Inhibition

As an organophosphate pesticide, Athidathion's primary mode of action is the inhibition of
acetylcholinesterase (AChE), a critical enzyme in the nervous system. This inhibition disrupts
the normal transmission of nerve impulses. The process begins with metabolic activation,
where Athidathion is converted to its more potent oxygen analog (oxon). This active
metabolite then irreversibly binds to and inhibits AChE. The resulting accumulation of the

neurotransmitter acetylcholine in the synaptic cleft leads to continuous stimulation of
postsynaptic receptors, causing neurotoxicity.
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Preparation

Prepare AChE Prepare Athidathion Prepare Substrate Prepare DTNB
Solution Serial Dilutions (e.g., Acetylthiocholine) (Ellman's Reagent)
1

\issanyrocedure

1. Pre-incubate AChE
with Athidathion

;

2. Add Substrate

to start reacion/

3. Add DTNB
for color development

:

. Measure Absorbance
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I

Data Analysis

Calculate % Inhibition
vs. Control

Determine IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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